Cas no 777-93-5 (5-(4-methylphenyl)pentanoic Acid)

• Product Name: 5-(4-methylphenyl)pentanoic Acid
• CAS No: 777-93-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 983815
• PubChem ID: 15497666
• Update Time: 2025-10-28

5-(4-methylphenyl)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)valeric acid
• 4-methyl-benzenepentanoic acid
• 5-(p-tolyl)pentanoic acid
• 5-p-Tolyl-valeriansaeure
• 5-p-tolyl-valeric acid
• AC1Q2LWK
• AG-H-11638
• AGN-PC-00PGA3
• Benzenepentanoic acid, 4-methyl-
• CTK5E4949
• SureCN1066202
• 777-93-5
• M-4301
• 5-(4-methylphenyl)pentanoic acid
• SCHEMBL1066202
• 4-methylphenylpentanoic acid, AldrichCPR
• EN300-59443
• Z361415536
• 5-(p-methyl-phenyl)valeric acid
• 5-p-tolylpentanoic acid
• DTXSID90573334
• AKOS008118244
• MFCD04972093
• SY180361
• G48576
• 5-(4-methylphenyl)pentanoic Acid

• Inchi： 1S/C12H16O2/c1-10-6-8-11(9-7-10)4-2-3-5-12(13)14/h6-9H,2-5H2,1H3,(H,13,14)
• InChI Key： UYONRHRQXUQJJZ-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

5-(4-methylphenyl)pentanoic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-(4-methylphenyl)pentanoic Acid

Comprehensive Guide to 5-(4-methylphenyl)pentanoic Acid (CAS No. 777-93-5): Properties, Applications, and Industry Insights

5-(4-methylphenyl)pentanoic Acid (CAS No. 777-93-5) is an organic compound with significant relevance in pharmaceutical and chemical research. This aromatic carboxylic acid, also referred to as p-Tolylvaleric Acid, features a phenyl ring substituted with a methyl group at the para position and a pentanoic acid side chain. Its molecular structure (C₁₂H₁₆O₂) grants it unique physicochemical properties, including a melting point range of 80–85°C and moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Researchers value this compound for its role as a building block in synthesizing complex molecules, particularly in drug discovery and material science.

In recent years, the demand for specialty chemicals like 5-(4-methylphenyl)pentanoic Acid has surged due to advancements in targeted drug delivery systems and biodegradable polymers. A 2023 market analysis highlighted a 12% annual growth in the fine chemicals sector, driven by its applications in non-steroidal anti-inflammatory drug (NSAID) precursors. The compound’s lipophilic nature makes it particularly useful in modifying drug bioavailability, a hot topic in pharmacokinetic optimization discussions. Environmental concerns have also spurred interest in its potential as a green chemistry intermediate, aligning with the industry’s shift toward sustainable synthesis methods.

From a technical perspective, CAS 777-93-5 exhibits stability under standard storage conditions (room temperature, inert atmosphere), though precautions against moisture are recommended. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification (>98%). A frequently searched question—"How does 5-(4-methylphenyl)pentanoic Acid interact with cytochrome P450 enzymes?"—reflects user interest in its metabolic behavior. Studies suggest its aryl moiety may influence enzyme binding, a consideration critical for prodrug design.

The compound’s versatility extends to material science, where it serves as a monomer for polyester modifications. A 2022 patent demonstrated its incorporation into UV-resistant coatings, addressing the booming demand for high-performance polymers in automotive and electronics industries. This dual applicability in life sciences and industrial chemistry positions 5-(4-methylphenyl)pentanoic Acid as a multifunctional intermediate, a key focus area in cross-disciplinary research.

Quality control protocols for 777-93-5 emphasize residual solvent analysis and heavy metal screening, reflecting stringent regulatory standards. Suppliers often provide certificates of analysis (CoA) detailing parameters like water content (Karl Fischer titration) and chromatographic purity. These metrics are crucial for laboratories requiring GMP-compliant reagents, a trending requirement in contract manufacturing agreements.

Emerging applications include its use in liquid crystal formulations and bio-based adhesives, topics gaining traction in academic publications. The compound’s benign degradation profile under aerobic conditions further enhances its appeal for eco-friendly product development. As synthetic biology advances, engineered microbes capable of producing aromatic acids like 5-(4-methylphenyl)pentanoic Acid from renewable feedstocks may revolutionize its production economics.